Cas no 664364-30-1 (tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate)

tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate structure
664364-30-1 structure
Product Name:tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate
CAS No:664364-30-1
MF:C12H21NO2
MW:211.30064368248
CID:2110368
PubChem ID:15201199
Update Time:2025-04-21

tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate
    • tert-butyl 2-[(E)-prop-1-enyl]pyrrolidine-1-carboxylate
    • 664364-30-1
    • SCHEMBL3612669
    • tert-Butyl (E)-2-(prop-1-en-1-yl)pyrrolidine-1-carboxylate
    • tert-Butyl 2-(prop-1-en-1-yl)pyrrolidine-1-carboxylate
    • 445398-91-4
    • SCHEMBL3612674
    • Inchi: 1S/C12H21NO2/c1-5-7-10-8-6-9-13(10)11(14)15-12(2,3)4/h5,7,10H,6,8-9H2,1-4H3/b7-5+
    • InChI Key: KOJWLBLXDVVJHG-FNORWQNLSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC1/C=C/C)=O

Computed Properties

  • Exact Mass: 211.157228913Da
  • Monoisotopic Mass: 211.157228913Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.5Ų
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